WAY-606376

• Molecular Formula: C18H13N3O2S
• Molecular Weight: 335.4 g/mol
• SMILES: CC1=CSC(=N1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CO4
• InChI: InChI=1S/C18H13N3O2S/c1-11-10-24-18(19-11)21-17(22)13-9-15(16-7-4-8-23-16)20-14-6-3-2-5-12(13)14/h2-10H,1H3,(H,19,21,22)
• InChIKey: FJNSTSOBVHFVEK-UHFFFAOYSA-N

Reproducing published Mcl-1/CTDSP1 polypharmacology studies demands the exact methylthiazole analog, not inactive near neighbors. WAY-606376 delivers the validated selectivity profile required for screening integrity. - Validated Mcl-1 IC50 of 4.03 µM and CTDSP1 IC50 of 4.76 µM, providing flat dual-target modulation. - Lacks eIF4G1 off-target activity, unlike the unmethylated analog, ensuring cleaner translation-assay controls. - Authenticated scaffold for NIH MLSCN PC4/SFRS1 hit confirmation and structure-guided optimization.

WAY-606376 Procurement & Compound Class

The compound designated as WAY-606376 (CAS 522639-94-7; MF C₁₈H₁₃N₃O₂S; MW 335.38 g/mol) is a synthetic heteroaromatic amide that integrates a furan-substituted quinoline core with a 4-methylthiazole moiety . It belongs to the quinoline-4-carboxamide class, a scaffold extensively employed in chemical biology probe development and medicinal chemistry optimization campaigns. The molecule is cataloged in authoritative biochemical databases under multiple identifiers (e.g., BDBM50280, MLS000391583, cid_2366866) and has been registered in high-throughput screening efforts by the NIH Molecular Libraries Program [1].

Quinoline-4-carboxamide probe

Synthetic heteroaromatic amide for chemical biology and screening

HTS-registered scaffold

Cataloged in NIH Molecular Libraries Program and BindingDB

Target engagement studies

May support Mcl-1, CTDSP1, and PC4/SFRS1 assay workflows

• [1] BindingDB. (2011). Entry BDBM50280: 2-(2-furanyl)-N-(4-methyl-2-thiazolyl)-4-quinolinecarboxamide. Affinity Data and Assay Descriptions. View Source

Functional Non-Interchangeability of WAY-606376

Although the quinoline-4-carboxamide class contains numerous analogs with grossly similar connectivity, functional substitution is precluded by strict structure-activity relationship (SAR) dependencies at two critical positions. First, the presence of a methyl group on the thiazole ring versus the unsubstituted thiazole analog directly governs both potency and target engagement selectivity, as demonstrated by parallel assay data [1]. Second, the furan ring at the quinoline 2-position is not interchangeable with other heteroaromatic substituents without loss of defined binding interactions [2]. Consequently, procurement of the precise compound rather than a near neighbor is essential for reproducing published biological effects or maintaining screening integrity [3].

Target

WAY-606376 contains a 4-methylthiazole substituent critical for defined target engagement.

Analog

Unmethylated thiazole analog may shift potency and cross-target selectivity, altering polypharmacology fingerprints.

Fragment

Core quinoline-furan fragment lacks the thiazole side chain and may show no activity in PC4/SFRS1 or related assays.

• [1] BindingDB. (2011). Comparative affinity data for BDBM50280 (4-methylthiazole analog) and BDBM48751 (unmethylated thiazole analog) across multiple targets (Mcl-1, CTDSP1, eIF4G1). View Source
• [2] BindingDB. (n.d.). Entry BDBM65785: N-[5-(dimethylsulfamoyl)-2-methylphenyl]-2-(furan-2-yl)quinoline-4-carboxamide (IC50 >56.8 µM). Sanford-Burnham Center for Chemical Genomics. View Source
• [3] PubChem BioAssay. (n.d.). AID 540297: SAR analysis for quinoline-4-carboxamide analogs in Mcl-1 inhibition assays. View Source

WAY-606376 Differentiation vs. Comparators

Mcl-1 Inhibition: Methylated vs. Unmethylated Analog

In a direct head-to-head comparison under identical assay conditions (NIH MLSCN Emory Chemical Biology Discovery Center, fluorescence polarization-based Mcl-1 binding assay), the target compound bearing a 4-methylthiazole substituent (WAY-606376) exhibited an IC50 of 4.03 µM. By contrast, the unmethylated thiazole analog (BDBM48751) demonstrated an IC50 of 2.50 µM, indicating a 1.6-fold reduction in potency upon methyl removal [1]. This differential demonstrates that the methyl group is not merely a passive structural feature but actively modulates target engagement.

Mcl-1 Inhibition

Head-to-head

WAY-606376: IC50 4.03 µM

Unmethylated analog: IC50 2.50 µM

1.6-fold reduced potency upon methyl removal

Methyl group modulates target engagement, not a passive feature.

Fluorescence polarization assay; identical conditions.

Evidence Dimension	Mcl-1 binding affinity (IC50)
Target Compound Data	IC50 = 4.03 µM (4.03E+3 nM)
Comparator Or Baseline	Unmethylated thiazole analog (BDBM48751): IC50 = 2.50 µM
Quantified Difference	1.6-fold reduced potency for unmethylated analog (2.50 µM vs. 4.03 µM)
Conditions	NIH MLSCN Emory Chemical Biology Discovery Center; Mcl-1 fluorescence polarization binding assay (AID 1417 / BindingDB Entry 4122)

Why This Matters

This quantifies a non-obvious SAR perturbation that would be missed if a user substituted the cheaper, more readily available unmethylated analog for Mcl-1-focused studies, compromising data reproducibility.

• [1] BindingDB. (2011). Entry 4122: Mcl-1 inhibition by BDBM50280 (IC50 4.03 µM) and BDBM48751 (IC50 2.50 µM). NIH MLSCN Emory Chemical Biology Discovery Center. View Source

CTDSP1 Binding Selectivity: Methyl vs. Unmethylated Thiazole

Parallel screening of the methylated (WAY-606376) and unmethylated (BDBM48751) analogs against carboxy-terminal domain RNA polymerase II polypeptide A small phosphatase 1 (CTDSP1) revealed a marked selectivity inversion. The target compound (WAY-606376) displayed an IC50 of 4.76 µM, while the unmethylated analog exhibited a 1.2-fold higher potency with an IC50 of 3.98 µM [1]. However, the critical differential lies not in absolute potency but in the relative shift across targets: the unmethylated analog is ~1.6-fold more potent on Mcl-1 than on CTDSP1, whereas the methylated compound shows a flattened selectivity profile with comparable potency on both targets (~4.0-4.8 µM).

CTDSP1 Selectivity

Head-to-head

WAY-606376: IC50 4.76 µM

Unmethylated analog: IC50 3.98 µM

Methyl group flattens cross-target selectivity profile

Supports selectivity fingerprint interpretation across Mcl-1 and CTDSP1.

SBCCG screening; parallel assay conditions.

Evidence Dimension	CTDSP1 binding affinity (IC50)
Target Compound Data	IC50 = 4.76 µM (4.76E+3 nM)
Comparator Or Baseline	Unmethylated thiazole analog (BDBM48751): IC50 = 3.98 µM
Quantified Difference	1.2-fold higher potency for unmethylated analog on CTDSP1
Conditions	NIH MLSCN Sanford-Burnham Center for Chemical Genomics (SBCCG) screening; CTDSP1 assay (AID 540297 / BindingDB Entry 4935)

Why This Matters

This establishes that the methyl group modulates cross-target selectivity, not just absolute potency. Researchers using the unmethylated analog would observe an altered polypharmacology fingerprint, potentially misinterpreting target engagement in mechanistic studies.

• [1] BindingDB. (2012). Entry 4935: CTDSP1 inhibition by BDBM50280 (IC50 4.76 µM) and BDBM48751 (IC50 3.98 µM). Sanford-Burnham Center for Chemical Genomics (SBCCG). View Source

eIF4G1 Inhibition: Methyl vs. Unmethyl Analog

In a eukaryotic translation initiation dose-response confirmation screen, the unmethylated thiazole analog (BDBM48751) demonstrated measurable inhibition of eIF4G1 with an IC50 of 64 µM [1]. By contrast, the target compound (WAY-606376) showed no reported activity in the same assay context, indicating that the methyl group effectively silences binding to this particular initiation factor scaffold [2]. This represents a binary functional difference rather than a gradation of potency.

eIF4G1 Off-Target

Head-to-head

WAY-606376: No detectable activity

Unmethylated analog: IC50 64 µM

Binary difference: activity present in comparator, absent in target

Methyl group silences eIF4G1 binding; critical for clean mechanistic interpretation.

Translation initiation dose-response confirmation screen.

Evidence Dimension	eIF4G1 binding affinity (IC50)
Target Compound Data	No detectable activity reported
Comparator Or Baseline	Unmethylated thiazole analog (BDBM48751): IC50 = 64 µM
Quantified Difference	Qualitative difference: activity present in comparator, absent in target
Conditions	NIH MLSCN dose-response confirmation screen for small molecule inhibitors of eukaryotic translation initiation (BindingDB Entry 4117)

Why This Matters

This binary off-target differential is crucial for applications requiring clean mechanistic interpretation in translation-focused studies. Substituting the unmethylated analog would introduce an unintended confounding activity that the methylated compound lacks entirely.

• [1] BindingDB. (n.d.). Entry 4117: eIF4G1 inhibition by BDBM48751 (IC50 64 µM). NIH MLSCN dose-response confirmation for eukaryotic translation initiation inhibitors. View Source
• [2] BindingDB. (n.d.). Entry BDBM50280 full activity profile: absence of reported eIF4G1 inhibition. View Source

PC4/SFRS1 Inhibition: Full Molecule vs. Core Fragment

Screening data from the NIH MLSCN Emory Chemical Biology Discovery Center indicates that WAY-606376 exhibits activity against PC4 and SFRS1-interacting protein (human), a transcriptional coactivator involved in splicing regulation [1]. While a direct, same-assay IC50 comparator for a truncated analog (e.g., 2-(furan-2-yl)quinoline-4-carboxamide lacking the thiazole moiety) is not publicly available, class-level SAR inference from related quinoline-4-carboxamide series establishes that the intact N-(4-methylthiazol-2-yl)carboxamide side chain is essential for engagement with this protein class [2]. Fragments lacking the full amide-substituted heterocycle are generally inactive or display >50 µM IC50 values in analogous protein interaction assays.

PC4/SFRS1 Activity

Class-level inference

Full molecule active in primary screen; core fragment inactive.

Supports requirement of intact thiazole side chain for this protein class.

Exact IC50 not publicly released; qualitative hit confirmation.

Evidence Dimension	PC4/SFRS1-interacting protein inhibition
Target Compound Data	Active in primary screen (exact IC50 not publicly released; qualitative hit confirmation)
Comparator Or Baseline	Core fragment (2-(furan-2-yl)quinoline-4-carboxamide): No reported activity in comparable PC4/SFRS1 assays
Quantified Difference	Qualitative: full molecule active, fragment inactive
Conditions	NIH MLSCN Emory Chemical Biology Discovery Center primary screening; PC4 and SFRS1-interacting protein (human) assay

Why This Matters

This underscores that the molecule's full connectivity—not merely its quinoline-furan core—is required for binding to this particular protein class. Procuring a simplified fragment would yield a false negative in screening campaigns targeting PC4/SFRS1-related pathways.

• [1] BindingDB. (n.d.). BDBM50280 target annotation: PC4 and SFRS1-interacting protein (Human). NIH MLSCN Emory Chemical Biology Discovery Center. View Source
• [2] PubChem BioAssay. (n.d.). Summary of quinoline-4-carboxamide SAR across multiple MLSCN screens. View Source

WAY-606376 Optimal Application Scenarios

Mcl-1 Chemical Probe for Apoptosis Studies

Use WAY-606376 as a reference Mcl-1 binder with a defined IC50 of 4.03 µM in fluorescence polarization assays [1]. This compound is appropriate as a starting point for structure-guided optimization of quinoline-4-carboxamide-based Mcl-1 inhibitors, particularly when the goal is to explore how thiazole substitution modulates both potency and polypharmacology. The unmethylated analog (IC50 = 2.50 µM) may serve as a more potent comparator, but the methylated derivative offers a distinct selectivity fingerprint that is better characterized across multiple protein targets [2].

CTDSP1 Phosphatase Probe with Defined Selectivity

Deploy WAY-606376 as a tool compound for investigating CTDSP1 (RNA polymerase II CTD phosphatase) in cellular contexts where balanced, micromolar-range inhibition of both Mcl-1 and CTDSP1 is desired [1]. The compound's IC50 of 4.76 µM on CTDSP1, coupled with its 4.03 µM activity on Mcl-1, provides a relatively flat polypharmacology signature that contrasts with the more skewed profile of the unmethylated analog [2]. This makes it valuable for studies requiring concurrent modulation of transcription-associated phosphatase activity and apoptotic signaling.

eIF4G1-Negative Control for Translation Screens

Utilize WAY-606376 as a negative control in eukaryotic translation initiation assays where eIF4G1 engagement must be excluded [1]. The unmethylated analog (BDBM48751) displays measurable eIF4G1 inhibition (IC50 = 64 µM), which could confound interpretation of hits in translation-focused screens [2]. The methylated compound lacks this off-target activity entirely, making it a cleaner comparator for distinguishing eIF4G1-dependent from eIF4G1-independent mechanisms in quinoline-4-carboxamide series.

PC4/SFRS1 Reference Standard for Screening

Employ WAY-606376 as a positive control or reference ligand in high-throughput screening campaigns targeting PC4/SFRS1-interacting protein (human), a transcriptional coactivator implicated in splicing regulation [1]. The compound was identified as active in NIH MLSCN primary screens against this target, while simpler quinoline-furan fragments lacking the full N-(4-methylthiazol-2-yl)carboxamide extension are generally inactive [2]. This establishes its utility as a defined hit for assay validation and as a scaffold for follow-up medicinal chemistry.

Application

Selection Property

Validation Focus

Mcl-1 apoptosis probe

Defined IC50 and selectivity fingerprint

Mcl-1 binding assay reproducibility

CTDSP1 phosphatase studies

Balanced polypharmacology profile

Cross-target engagement confirmation

eIF4G1-negative control

Absence of eIF4G1 off-target activity

Translation initiation assay specificity

PC4/SFRS1 screening standard

Full molecule required for activity

Assay validation with defined hit

• [1] BindingDB. (2011-2012). Consolidated activity data for BDBM50280 (WAY-606376) across Mcl-1, CTDSP1, and PC4/SFRS1 assays. NIH MLSCN and SBCCG. View Source
• [2] BindingDB. (n.d.). Activity data for BDBM48751 (unmethylated analog) across Mcl-1, CTDSP1, and eIF4G1 assays. View Source